Cas no 754196-97-9 (2-Pyrazinamine,3-nitro-)

• Product Name: 2-Pyrazinamine,3-nitro-
• CAS No: 754196-97-9
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 561918
• PubChem ID: 45116715
• Update Time: 2025-04-19

2-Pyrazinamine,3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,3-nitro-
• Pyrazinamine,3-nitro- (9CI)
• SCHEMBL7128986
• 3-Nitropyrazin-2-amine
• 754196-97-9

• Inchi： 1S/C4H4N4O2/c5-3-4(8(9)10)7-2-1-6-3/h1-2H,(H2,5,6)
• InChI Key： VTRZWCNUMQBCRA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NC=CN=1)=O

Computed Properties

• Exact Mass: 140.033
• Monoisotopic Mass: 140.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2
• XLogP3: 0.1